Cas no 876876-63-0 (2-[[(2-Methoxyphenyl)methyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate)

• Product Name: 2-[[(2-Methoxyphenyl)methyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 876876-63-0
• MF: C₁₆H₁₄Cl₂N₂O₄
• MW: 369.199362277985
• CID: 5454955
• PubChem ID: 2705774
• Update Time: 2025-07-28

2-[[(2-Methoxyphenyl)methyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• SMR000714610
• MLS001082079
• {[(2-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL 3,6-DICHLOROPYRIDINE-2-CARBOXYLATE
• AKOS001200295
• Z16552062
• EN300-26598699
• 876876-63-0
• CHEMBL1872242
• HMS3011A09
• [2-[(2-methoxyphenyl)methylamino]-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• 2-[[(2-Methoxyphenyl)methyl]amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate

• Inchi： 1S/C16H14Cl2N2O4/c1-23-12-5-3-2-4-10(12)8-19-14(21)9-24-16(22)15-11(17)6-7-13(18)20-15/h2-7H,8-9H2,1H3,(H,19,21)
• InChI Key： AZSIXOFCWAHIOO-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NCC2=CC=CC=C2OC)=O)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 368.0330623g/mol
• Monoisotopic Mass: 368.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.0±55.0 °C(Predicted)
• pka: 12.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids